Copper sulfate

• CAS: 18939-61-2
• Synonyms: Blue Vitriol; Copper Sulfate; Cupric Sulfate; Sulfate, Copper; Sulfate, Cupric; Vitriol, Blue
• Molecular Formula: CuSO4; CuO4S
• Molecular Weight: 159.61 g/mol
• SMILES: [O-]S(=O)(=O)[O-].[Cu+2]
• InChI: InChI=1S/Cu.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
• InChIKey: ARUVKPQLZAKDPS-UHFFFAOYSA-L
• Solubility: Very soluble in hot water, soluble cold water; Soluble in methanol (1.1 g/100 ml), but insoluble in ethanol; it readily dissolves in aqueous ammonia and excess alkali metal cyanides, with the formation of complexes; In water, 243 g/l @ 0 °C.; 75.4 g/100 cc water @ 100 °C; 1.04 g/100 cc methanol @ 18 °C; Solubility in water, g/l at 20 °C: 203 (freely soluble)

This anhydrous copper sulfate (CAS 18939-61-2) contains 39.8% elemental copper, offering 56.1% higher copper mass per unit weight versus pentahydrate. Hygroscopic powder requires inert-atmosphere handling. Ideal for ICP-MS standards, gravimetric analysis, and solid-state reactions where hydrated forms introduce variability. Use precisely for GxP/ISO 17025 traceability.

Copper Sulfate (CAS 18939-61-2) Procurement Guide: Anhydrous Copper(II) Sulfate Specifications and Industrial Selection Criteria

Copper sulfate (CAS 18939-61-2) refers to the anhydrous form of copper(II) sulfate, an inorganic metal sulfate compound with the formula CuSO₄ . Unlike the widely procured copper sulfate pentahydrate (CuSO₄·5H₂O), the anhydrous form is a pale green to gray-white hygroscopic powder that readily absorbs atmospheric moisture . This compound serves primarily as a chemical intermediate, analytical reagent, and industrial raw material rather than a direct agricultural fungicide [1]. It is distinct from basic copper sulfate (tribasic copper sulfate) and should not be confused with hydrated variants when making procurement decisions .

• [1] American Elements. (2026). Basic Copper Sulfate. CAS 18939-61-2. Product Technical Datasheet. Compound Formula Cu2H4O6S, Molecular Weight 259.185. View Source

Copper Sulfate (CAS 18939-61-2): Why Hydration State Substitution Compromises Analytical Accuracy and Formulation Reproducibility

Copper sulfate exists in multiple hydration states—anhydrous (CAS 18939-61-2), monohydrate (CAS 10257-54-2), and pentahydrate (CAS 7758-99-8)—each with distinct molecular weights, copper content percentages, and physicochemical behaviors that preclude simple molar equivalence substitution . Anhydrous copper sulfate is strongly hygroscopic and will spontaneously absorb atmospheric moisture upon exposure, altering its effective mass and concentration during weighing procedures if not handled under strictly controlled conditions . When used as a chemical intermediate or analytical standard, substituting pentahydrate for anhydrous without precise stoichiometric recalculation introduces systematic errors in reaction yields, elemental analysis, and formulation batch consistency [1]. Furthermore, CAS 18939-61-2 specifically denotes the anhydrous salt; procurement of hydrated forms under this CAS constitutes a material non-conformance in regulated industries requiring exact chemical identity traceability .

• [1] Funk Materials. (n.d.). Copper Sulfate (CuSO4)-Granules. Technical Specification: Hydration States from Anhydrous to Pentahydrate, Molar Mass Comparison. View Source

Copper Sulfate (CAS 18939-61-2) Quantitative Differentiation Evidence: Comparative Data for Scientific Procurement

Molecular Weight and Copper Content Quantification: Anhydrous (CAS 18939-61-2) versus Pentahydrate Stoichiometric Analysis

Anhydrous copper sulfate (CAS 18939-61-2) has a molecular weight of 159.609 g/mol and contains 39.8% elemental copper by mass. In contrast, copper sulfate pentahydrate (CAS 7758-99-8) has a molecular weight of 249.685 g/mol and contains only 25.5% elemental copper by mass . This stoichiometric difference is critical for analytical applications requiring precise copper quantification and for industrial synthesis where reaction yields depend on exact molar ratios .

Evidence Dimension	Elemental copper content (mass percentage)
Target Compound Data	39.8% elemental copper by mass
Comparator Or Baseline	Copper sulfate pentahydrate: 25.5% elemental copper by mass
Quantified Difference	56.1% higher copper content per unit mass
Conditions	Stoichiometric calculation based on molecular formulas: CuSO4 (159.609 g/mol) versus CuSO4·5H2O (249.685 g/mol)

Why This Matters

Procurement of anhydrous versus hydrated forms directly impacts copper loading calculations in formulations and analytical standard preparation.

Hygroscopicity Assessment: Anhydrous Copper Sulfate Moisture Uptake Kinetics and Mass Stability

Anhydrous copper sulfate (CAS 18939-61-2) is strongly hygroscopic and will absorb atmospheric moisture to form hydrates upon exposure to ambient air . This property fundamentally differs from the pentahydrate form, which is stable under normal atmospheric conditions and does not undergo spontaneous hydration state changes during routine handling [1]. The hygroscopic nature of anhydrous copper sulfate necessitates storage in sealed containers under desiccant or inert atmosphere conditions to maintain precise mass and stoichiometry for quantitative analytical applications .

Evidence Dimension	Mass stability under ambient atmospheric exposure
Target Compound Data	Hygroscopic; undergoes spontaneous moisture absorption with mass increase
Comparator Or Baseline	Copper sulfate pentahydrate: Non-hygroscopic; stable mass under ambient conditions
Quantified Difference	Qualitative difference in handling requirements and mass stability
Conditions	Ambient laboratory atmosphere, approximately 20-25°C, variable relative humidity

Why This Matters

Selection of anhydrous versus pentahydrate forms determines weighing protocol accuracy and long-term storage stability for analytical and synthetic applications.

• [1] American Elements. (2026). Copper Sulfate Basic. CAS 18939-61-2. Physical Appearance and Stability Data. View Source

CAS Registry Specificity: Traceability Implications for Regulated Procurement

CAS 18939-61-2 uniquely identifies anhydrous copper(II) sulfate (CuSO4), distinct from CAS 7758-99-8 (copper sulfate pentahydrate) and CAS 10257-54-2 (copper sulfate monohydrate) . In regulated analytical and industrial environments—including pharmaceutical excipient qualification, certified reference material preparation, and EPA-registered chemical inventory reporting—the specific CAS number constitutes a legally traceable chemical identity [1]. Procurement of a hydrated form when anhydrous is specified represents a material deviation that may invalidate method validation, certificate of analysis compliance, and regulatory submission documentation .

Evidence Dimension	Chemical registry specificity and traceability
Target Compound Data	CAS 18939-61-2 (anhydrous copper(II) sulfate, CuSO4)
Comparator Or Baseline	CAS 7758-99-8 (copper sulfate pentahydrate, CuSO4·5H2O); CAS 10257-54-2 (copper sulfate monohydrate)
Quantified Difference	Distinct CAS registry assignments with non-interchangeable chemical identity documentation
Conditions	Regulatory compliance frameworks including EPA chemical inventory, analytical method validation protocols, and ISO quality management systems

Why This Matters

Correct CAS-specific procurement ensures regulatory compliance and analytical method traceability in GxP-regulated environments.

• [1] EXTOXNET. (1996). Copper Sulfate Pesticide Information Profile. Trade Names and CAS Registry Distinctions for Copper Sulfate Variants. View Source

Thermal Stability and Decomposition Behavior: Anhydrous Form in High-Temperature Synthesis

Anhydrous copper sulfate (CAS 18939-61-2) decomposes upon heating to approximately 650°C, releasing sulfur trioxide and forming copper oxide (CuO) [1]. In contrast, copper sulfate pentahydrate undergoes stepwise dehydration before reaching the anhydrous state, losing water molecules at approximately 110°C (two molecules), 150°C (two additional molecules), and 250°C (final water molecule) before the CuSO4 decomposition occurs at 650°C . For high-temperature solid-state synthesis and thermal processing applications where water evolution must be avoided or strictly controlled, the anhydrous starting material eliminates uncontrolled dehydration steps and associated mass loss variability [2].

Evidence Dimension	Thermal decomposition pathway and temperature profile
Target Compound Data	Direct decomposition at approximately 650°C; no dehydration step required
Comparator Or Baseline	Copper sulfate pentahydrate: Stepwise dehydration at 110°C, 150°C, 250°C, followed by decomposition at 650°C
Quantified Difference	Elimination of three dehydration steps totaling ~36% mass loss before reaching anhydrous state
Conditions	Thermogravimetric analysis under controlled heating rate, atmospheric pressure

Why This Matters

Anhydrous copper sulfate is the required starting material for high-temperature synthesis protocols where water elimination must precede or be absent from the thermal processing step.

• [1] Metoree. (2023). Copper Sulfate. Technical Data: Thermal Decomposition at 650°C into Copper Oxide and Sulfur Trioxide. View Source
• [2] Funk Materials. (n.d.). Copper Sulfate (CuSO4) Technical Specifications. Thermal Behavior of Anhydrous versus Hydrated Forms. View Source

Copper Sulfate (CAS 18939-61-2) Optimal Procurement and Application Scenarios

Analytical Standard Preparation Requiring Precise Copper Quantification

The 39.8% elemental copper content of anhydrous copper sulfate (CAS 18939-61-2) provides 56.1% higher copper mass per unit weight compared to the pentahydrate form . This higher copper density is advantageous for preparing concentrated copper standard solutions for atomic absorption spectroscopy (AAS), inductively coupled plasma mass spectrometry (ICP-MS), and other elemental analysis methods, reducing the mass of compound required to achieve target copper concentrations while minimizing matrix effects from counter-ions and hydration water .

High-Temperature Solid-State Synthesis Requiring Water-Free Precursors

In solid-state reactions and ceramic processing where temperatures exceed 250°C, the use of anhydrous copper sulfate (CAS 18939-61-2) eliminates the uncontrolled water evolution associated with hydrated starting materials . The direct decomposition of CuSO4 to CuO at approximately 650°C provides a predictable thermal pathway, whereas pentahydrate would undergo three discrete dehydration steps that can disrupt reaction kinetics, cause localized steam formation, and introduce variability in final product stoichiometry .

Gravimetric Analysis Under Controlled Atmosphere Conditions

The strongly hygroscopic nature of anhydrous copper sulfate (CAS 18939-61-2) makes it suitable for applications where the compound is intentionally handled under strictly controlled atmospheric conditions—such as glove boxes with inert gas or desiccated weighing chambers . Under these conditions, the anhydrous form provides a defined, water-free starting material for gravimetric analysis, synthesis of moisture-sensitive intermediates, and preparation of non-aqueous electrolyte solutions .

Regulated Chemical Inventory Requiring CAS-Specific Traceability

In GxP-regulated pharmaceutical development, EPA chemical inventory reporting, and ISO 17025 accredited analytical laboratories, procurement under CAS 18939-61-2 ensures documented chemical identity traceability that aligns with method validation documentation, certificate of analysis requirements, and regulatory submission specifications . Substitution with hydrated forms under different CAS numbers would constitute a deviation requiring formal change control and potential method re-validation .